1-(2-Methoxyethyl)-3-(naphthalen-1-ylmethyl)-1-(thiophen-3-ylmethyl)urea

• IUPAC Name: 1-(2-methoxyethyl)-3-(naphthalen-1-ylmethyl)-1-(thiophen-3-ylmethyl)urea
• InChI: InChI=1S/C20H22N2O2S/c1-24-11-10-22(14-16-9-12-25-15-16)20(23)21-13-18-7-4-6-17-5-2-3-8-19(17)18/h2-9,12,15H,10-11,13-14H2,1H3,(H,21,23)
• InChI Key: RBBZGKLYMLVPRA-UHFFFAOYSA-N
• Canonical SMILES: COCCN(CC1=CSC=C1)C(=O)NCC2=CC=CC3=CC=CC=C32
• Molecular Formula: C20H22N2O2S
• Molecular Weight: 354.5 g/mol

Description

1-(2-Methoxyethyl)-3-(naphthalen-1-ylmethyl)-1-(thiophen-3-ylmethyl)urea is a chemical compound that belongs to the class of urea derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, pharmacology, and biochemistry.

Scientific Research Applications

Highly Selective Ratiometric Fluorescent Sensor for Cu(II)

A study developed a naphthalene derivative with urea groups capable of detecting Cu(II) ions ratiometrically with high selectivity, indicating its potential as a selective sensor for copper ions in various scientific applications. The modification with electron-donating groups enhanced the complexation ability for Cu(II), which could be beneficial in environmental monitoring and biochemical assays (Yang et al., 2006).

Conformational Adjustments in Urea and Thiourea Based Assemblies

Research on conformational adjustments in urea and thiourea derivatives has shown significant insights into the formation of different homodimeric hydrogen-bonded assemblies, suggesting the potential for designing molecular structures with specific properties and functions. Such studies provide a foundation for developing new materials with tailor-made properties for applications in material science and nanotechnology (Phukan & Baruah, 2016).

Assemblies of Salts of Urea and Thiourea Derivatives

Investigations into the structural characterization and photoluminescence of salts derived from urea and thiourea compounds have opened new avenues in the understanding of self-assembly mechanisms and their potential applications in the development of functional materials for electronics and photonics. Such studies contribute to the broader field of supramolecular chemistry and material science, offering insights into the design of materials with specific optical properties (Baruah & Brahma, 2023).

Naphthalene-Thiophene Hybrid Molecules in Cell Imaging

A naphthalene-thiophene hybrid molecule has been developed for use as a fluorescent AND logic gate, demonstrating potential applications in cell imaging and computational studies. This highlights the molecule's utility in biological research, particularly in tracking and analyzing cellular processes, which is crucial for advancements in medical diagnostics and therapeutic interventions (Karak et al., 2013).